Cas no 1240567-86-5 (1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole)
1240567-86-5 structure
Product Name:1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole
CAS No:1240567-86-5
MF:C10H7F2N3O2
MW:239.178288698196
MDL:MFCD16810690
CID:4690164
Update Time:2023-08-15
1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole
- 1-(2,6-Difluorobenzyl)-4-nitro-1H-pyrazole
- [O-][N+](=O)C1=CN(CC2=C(F)C=CC=C2F)N=C1
-
- MDL: MFCD16810690
- Inchi: 1S/C10H7F2N3O2/c11-9-2-1-3-10(12)8(9)6-14-5-7(4-13-14)15(16)17/h1-5H,6H2
- InChI Key: QUFPVMYAXSPLSJ-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1CN1C=C(C=N1)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Topological Polar Surface Area: 63.6
1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB422794-1 g |
1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole |
1240567-86-5 | 1g |
€381.80 | 2022-03-02 | ||
| abcr | AB422794-5 g |
1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole |
1240567-86-5 | 5g |
€878.80 | 2022-03-02 | ||
| Chemenu | CM331708-1g |
1-[(2,6-Difluorophenyl)methyl]-4-nitro-1h-pyrazole |
1240567-86-5 | 95%+ | 1g |
$408 | 2023-02-03 | |
| abcr | AB422794-1g |
1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole; . |
1240567-86-5 | 1g |
€623.20 | 2024-08-03 | ||
| abcr | AB422794-5g |
1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole; . |
1240567-86-5 | 5g |
€1248.00 | 2024-08-03 | ||
| A2B Chem LLC | AJ26472-1g |
1-[(2,6-difluorophenyl)methyl]-4-nitro-1H-pyrazole |
1240567-86-5 | 95+% | 1g |
$1078.00 | 2024-04-20 | |
| A2B Chem LLC | AJ26472-2g |
1-[(2,6-difluorophenyl)methyl]-4-nitro-1H-pyrazole |
1240567-86-5 | 95+% | 2g |
$1460.00 | 2024-04-20 | |
| A2B Chem LLC | AJ26472-5g |
1-[(2,6-difluorophenyl)methyl]-4-nitro-1H-pyrazole |
1240567-86-5 | 95+% | 5g |
$2068.00 | 2024-04-20 | |
| A2B Chem LLC | AJ26472-10g |
1-[(2,6-difluorophenyl)methyl]-4-nitro-1H-pyrazole |
1240567-86-5 | 95+% | 10g |
$2608.00 | 2024-04-20 | |
| A2B Chem LLC | AJ26472-25g |
1-[(2,6-difluorophenyl)methyl]-4-nitro-1H-pyrazole |
1240567-86-5 | 95+% | 25g |
$3845.00 | 2024-04-20 |
1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
1240567-86-5 (1-[(2,6-Difluorophenyl)methyl]-4-nitro-1H-pyrazole) Related Products
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